3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one hydrochloride
Overview
Description
3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one hydrochloride, commonly referred to as 3-APM, is a synthetic compound that has been studied extensively in scientific research due to its wide range of applications. 3-APM is a derivative of the pyrrolidine family, and its hydrochloride salt is water-soluble. It has been used in a variety of fields, including organic synthesis, biochemistry, and pharmacology.
Mechanism of Action
3-APM has been studied for its ability to inhibit a variety of enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), tyrosinase, and monoamine oxidase. It does this by binding to the active site of the enzyme and blocking the binding of the substrate. This inhibition of enzyme activity can then lead to a variety of physiological effects, depending on the enzyme being inhibited.
Biochemical and Physiological Effects
3-APM has been studied for its potential effects on biochemical and physiological processes. It has been studied for its potential to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation and the development of cancer. Inhibition of COX-2 has been shown to reduce inflammation and may potentially have anticancer effects. Additionally, 3-APM has been studied for its potential to inhibit the activity of tyrosinase, which is involved in the production of melanin in the skin and is associated with skin pigmentation disorders. Inhibition of tyrosinase has been shown to reduce melanin production and may potentially have beneficial effects on skin pigmentation disorders. Finally, 3-APM has been studied for its potential to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters and is associated with a variety of neurological disorders. Inhibition of monoamine oxidase has been shown to increase the levels of neurotransmitters in the brain and may potentially have beneficial effects on neurological disorders.
Advantages and Limitations for Lab Experiments
3-APM has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available commercially, making it convenient for use in laboratory experiments. Additionally, it has a wide range of potential applications, making it useful for a variety of experiments. A limitation is that it is not very stable in solution, meaning it needs to be used quickly after synthesis. Additionally, it can be toxic in high concentrations, so it needs to be handled with care.
Future Directions
The potential applications of 3-APM are vast, and there are many potential future directions for research. One potential future direction is to further study its potential to inhibit the activity of cyclooxygenase-2 (COX-2), tyrosinase, and monoamine oxidase. Additionally, further research could be done to explore the potential therapeutic applications of 3-APM, such as its potential to reduce inflammation, treat skin pigmentation disorders, and treat neurological disorders. Finally, further research could be done to explore the potential of 3-APM as a drug delivery system, as its water-solubility makes it a potential candidate for drug delivery.
Synthesis Methods
3-APM is synthesized through a reaction between 5-methyl-1H-pyrrol-2-ylmethanol and hydrochloric acid. This reaction produces 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one hydrochloride, as well as water and a small amount of methane. The reaction is carried out at a temperature of between 80-90°C, and the reaction time is typically around 10 minutes.
Scientific Research Applications
3-APM has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and the development of cancer. It has also been studied as a potential inhibitor of the enzyme tyrosinase, which is involved in the production of melanin in the skin and is associated with skin pigmentation disorders. Additionally, 3-APM has been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters and is associated with a variety of neurological disorders.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one hydrochloride involves the reaction of 5-methyl-1H-pyrrole-2-carbaldehyde with ethyl acetoacetate to form 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methyl-1H-pyrrole-2-carbaldehyde", "ethyl acetoacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-methyl-1H-pyrrole-2-carbaldehyde is reacted with ethyl acetoacetate in the presence of a base catalyst to form 3-(5-methyl-1H-pyrrol-2-yl)but-2-enoic acid.", "Step 2: The 3-(5-methyl-1H-pyrrol-2-yl)but-2-enoic acid is then decarboxylated to form 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one.", "Step 3: The 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound, 3-amino-1-(5-methyl-1H-pyrrol-2-yl)propan-1-one hydrochloride." ] } | |
CAS RN |
2567497-25-8 |
Molecular Formula |
C8H13ClN2O |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
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